Cas no 1956366-55-4 (1-Bromo-8-chlorodibenzo[b,d]thiophene)

• Product Name: 1-Bromo-8-chlorodibenzo[b,d]thiophene
• CAS No: 1956366-55-4
• MF: C₁₂H₆BrClS
• MW: 297.598040103912
• CID: 5521820
• Update Time: 2026-03-11

1-Bromo-8-chlorodibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 1-bromo-8-chloro-
• 1-Bromo-8-chlorodibenzothiophene
• 1-Bromo-8-chlorodibenzo[b,d]thiophene

• Inchi： 1S/C12H6BrClS/c13-9-2-1-3-11-12(9)8-6-7(14)4-5-10(8)15-11/h1-6H
• InChI Key： BXKZLOWGYPHSSD-UHFFFAOYSA-N
• SMILES： C12=CC=CC(Br)=C1C1=CC(Cl)=CC=C1S2

Additional information on 1-Bromo-8-chlorodibenzo[b,d]thiophene

Comprehensive Overview of 1-Bromo-8-chlorodibenzo[b,d]thiophene (CAS No. 1956366-55-4)

1-Bromo-8-chlorodibenzo[b,d]thiophene (CAS No. 1956366-55-4) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound belongs to the dibenzothiophene family, which is known for its unique electronic properties and versatility in synthetic applications. The presence of both bromine and chlorine substituents on the aromatic ring system makes it a valuable intermediate for further functionalization, particularly in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for halogenated dibenzothiophenes has surged due to their role in the development of organic semiconductors, photovoltaic materials, and light-emitting diodes (OLEDs). Researchers are particularly interested in 1-Bromo-8-chlorodibenzo[b,d]thiophene because of its potential to fine-tune the electronic properties of conjugated systems. This aligns with the growing trend of sustainable energy solutions and the push for more efficient organic electronics. The compound's ability to act as a building block for π-conjugated systems makes it a hot topic in academic and industrial circles.

Another area where 1-Bromo-8-chlorodibenzo[b,d]thiophene shows promise is in medicinal chemistry. The dibenzothiophene scaffold is a common motif in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer activities. The halogen atoms in this compound provide reactive sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in the synthesis of complex pharmacophores. This has led to increased searches for halogenated heterocycles and their applications in drug design.

From a synthetic chemistry perspective, CAS No. 1956366-55-4 is often discussed in the context of regioselective functionalization. The precise positioning of the bromine and chlorine atoms on the dibenzothiophene core allows for controlled modifications, which is a key requirement in the synthesis of high-performance materials. This specificity is particularly relevant in the design of small-molecule inhibitors and catalysts, where subtle structural changes can significantly impact performance.

Environmental and safety considerations are also critical when working with 1-Bromo-8-chlorodibenzo[b,d]thiophene. While the compound itself is not classified as hazardous under standard regulations, proper handling and disposal protocols must be followed to minimize any potential risks. This is in line with the broader industry focus on green chemistry and sustainable synthesis, which are frequently searched topics among chemists and researchers.

In summary, 1-Bromo-8-chlorodibenzo[b,d]thiophene (CAS No. 1956366-55-4) is a multifaceted compound with applications spanning from advanced materials to pharmaceuticals. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring organic electronics, drug discovery, and catalytic systems. As the scientific community continues to innovate, this compound is likely to remain a topic of interest in both academic and industrial research.